Cas no 61658-65-9 (Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-)
61658-65-9 structure
Product Name:Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-
CAS No:61658-65-9
MF:C17H19N3O
MW:281.352263689041
CID:471063
PubChem ID:21505697
Update Time:2025-04-19
Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl-
- N-butyl-3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
- 61658-65-9
- PTTGTYUMYFYURL-UHFFFAOYSA-N
- DTXSID60615210
- N-butyl-3-methyl-6-phenylisoxazolo[5,4-b]pyridin-4-amine
- N-Butyl-3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridin-4-amine
- SCHEMBL11821200
-
- Inchi: 1S/C17H19N3O/c1-3-4-10-18-15-11-14(13-8-6-5-7-9-13)19-17-16(15)12(2)20-21-17/h5-9,11H,3-4,10H2,1-2H3,(H,18,19)
- InChI Key: PTTGTYUMYFYURL-UHFFFAOYSA-N
- SMILES: O1C2C(C(C)=N1)=C(C=C(C1C=CC=CC=1)N=2)NCCCC
Computed Properties
- Exact Mass: 281.15297
- Monoisotopic Mass: 281.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 51Ų
Experimental Properties
- PSA: 50.95
Isoxazolo[5,4-b]pyridin-4-amine, N-butyl-3-methyl-6-phenyl- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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